Cas no 4786-35-0 (2-Pentenenitrile, 3-methyl-)

• Product Name: 2-Pentenenitrile, 3-methyl-
• CAS No: 4786-35-0
• MF: C₆H₉N
• MW: 95.1423614025116
• CID: 1518505
• PubChem ID: 54561872
• Update Time: 2025-04-21

2-Pentenenitrile, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenenitrile, 3-methyl-
• 3-methylpent-2-enenitrile
• AKOS017436295
• 4786-35-0
• DTXSID00712217

• Inchi： 1S/C6H9N/c1-3-6(2)4-5-7/h4H,3H2,1-2H3
• InChI Key： ZRCWASMASZPIKZ-UHFFFAOYSA-N
• SMILES： N#CC=C(C)CC

Computed Properties

• Exact Mass: 95.07357
• Monoisotopic Mass: 95.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 23.79